Cas no 550378-77-3 (1,4-Benzenediamine, N,N-diethyl-N',N'-bis(4-nitrophenyl)-)

• Product Name: 1,4-Benzenediamine, N,N-diethyl-N',N'-bis(4-nitrophenyl)-
• CAS No: 550378-77-3
• MF: C₂₂H₂₂N₄O₄
• MW: 406.434484958649
• CID: 1594726
• Update Time: 2024-09-01

1,4-Benzenediamine, N,N-diethyl-N',N'-bis(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N,N-diethyl-N',N'-bis(4-nitrophenyl)-
• 1,4-Benzenediamine, N1,N1-diethyl-N4,N4-bis(4-nitrophenyl)-

• Inchi： 1S/C22H22N4O4/c1-3-23(4-2)17-5-7-18(8-6-17)24(19-9-13-21(14-10-19)25(27)28)20-11-15-22(16-12-20)26(29)30/h5-16H,3-4H2,1-2H3
• InChI Key： GHOPGCBZYXFSAN-UHFFFAOYSA-N
• SMILES： C1(N(CC)CC)=CC=C(N(C2=CC=C([N+]([O-])=O)C=C2)C2=CC=C([N+]([O-])=O)C=C2)C=C1

Computed Properties

• Exact Mass: 406.16426

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Melting Point: 158-161 °C
• Boiling Point: 585.6±45.0 °C(Predicted)
• PSA: 92.76
• pka: 5.91±0.32(Predicted)